Cas no 879643-71-7 (Formamidine Hydroiodide)

Formamidine Hydroiodide Chemical and Physical Properties
Names and Identifiers
-
- FormAmidinium Iodide
- Formamidine Hydroiodide (Low water content)
- FAI (Low water content)
- Formamidinium Iodide (Low water content)
- Formamidine Hydroiodide
- F0974
- Formamidine, hydriodide (7CI)
- 1-Iodomethanediamine
- Formamidine iodide
- Formamidine monohydroiodide
- Formamidinium iodide (FAI)
- Iodoformamidine
- Methanediamine, 1-iodo-
- T73028
- Formamidinium Iodid
- methanimidamide;hydroiodide
- SY057907
- ethanimidamide, hydriodide (1:1)
- BS-43985
- 879643-71-7
- QHJPGANWSLEMTI-UHFFFAOYSA-N
- methanimidamide hydroiodide
- F1263
- MFCD28369273
- Formamidine Hydroiodide (99.99%, trace metals basis) [for Perovskite precursor]
- SCHEMBL7272878
-
- MDL: MFCD28369273
- Inchi: 1S/CH4N2.HI/c2-1-3;/h1H,(H3,2,3);1H
- InChI Key: QHJPGANWSLEMTI-UHFFFAOYSA-N
- SMILES: I.N=CN
Computed Properties
- Exact Mass: 171.94975g/mol
- Monoisotopic Mass: 171.94975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 10.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.9
Experimental Properties
- Boiling Point: 127.9±0.0 °C at 760 mmHg
- Flash Point: 31.1±0.0 °C
- Sensitiveness: Sensitive to air / humidity
Formamidine Hydroiodide Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: 24/25
- Storage Condition:Storage temperature 2-8 ℃, argon filled storage
Formamidine Hydroiodide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 1862414-1G |
Formamidine hydroiodide, 98% |
879643-71-7 | 98% | 1G |
¥ 812 | 2022-04-26 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F1263-1G |
Formamidine Hydroiodide (99.99%, trace metals basis) [for Perovskite precursor] |
879643-71-7 | >99.0%(T) | 1g |
¥190.00 | 2024-04-15 | |
BAI LING WEI Technology Co., Ltd. | 1862414-5G |
Formamidine hydroiodide, 98% |
879643-71-7 | 98% | 5G |
¥ 2650 | 2022-04-26 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 901436-10G |
Formamidine Hydroiodide |
879643-71-7 | 10g |
¥3464.81 | 2023-11-16 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F824046-5g |
FormAmidinium Iodide |
879643-71-7 | 99.5% | 5g |
¥1,316.00 | 2022-01-10 | |
FUJIFILM | 068-06761-5G |
Formamidine Hydroiodide |
879643-71-7 | 5g |
JPY 22000 | 2023-09-15 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F69900-5g |
Formamidinium iodide |
879643-71-7 | 5g |
¥1118.0 | 2021-09-09 | ||
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F0974-5G |
Formamidine Hydroiodide (Low water content) |
879643-71-7 | >98.0%(T)(N) | 5g |
¥1490.00 | 2023-09-08 | |
eNovation Chemicals LLC | D954836-25g |
ethanimidamide, hydriodide (1:1) |
879643-71-7 | 98.0% | 25g |
$160 | 2024-06-07 | |
FUJIFILM | 066-06762-25G |
Formamidine Hydroiodide |
879643-71-7 | 25g |
JPY 77000 | 2023-09-15 |
Formamidine Hydroiodide Production Method
Synthetic Circuit 1
Synthetic Circuit 2
Synthetic Circuit 3
Formamidine Hydroiodide Raw materials
Formamidine Hydroiodide Preparation Products
Formamidine Hydroiodide Related Literature
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Martin Kroll,Seren Dilara ?z,Zongbao Zhang,Ran Ji,Tim Schramm,Tobias Antrack,Yana Vaynzof,Selina Olthof,Karl Leo Sustainable Energy Fuels 2022 6 3230
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P. Topolovsek,F. Lamberti,T. Gatti,A. Cito,J. M. Ball,E. Menna,C. Gadermaier,A. Petrozza J. Mater. Chem. A 2017 5 11882
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Yongchao Zhang,Junyi Wang,Jintong Xu,Weiye Chen,Dangqiang Zhu,Wei Zheng,Xichang Bao RSC Adv. 2016 6 79952
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Zhiyue Tang,Cheng Wu,Shurong Wang,Yu Xiao,Liming Ding,Feng Hao Chem. Commun. 2023 59 9477
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5. Bulk and interfacial decomposition of formamidinium iodide (HC(NH2)2I) in contact with metal oxideSampreetha Thampy,Boya Zhang,Jong-Goo Park,Ki-Ha Hong,Julia W. P. Hsu Mater. Adv. 2020 1 3349
Additional information on Formamidine Hydroiodide
Formamidine Hydroiodide (CAS No. 879643-71-7): A Comprehensive Overview
Formamidine Hydroiodide, chemically known as Formamidine Hydroiodide, is a compound with the CAS number 879643-71-7. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural and functional properties. Formamidine Hydroiodide is an iodinated derivative of formamide, and its applications span across various domains, including medicinal chemistry, bioorganic synthesis, and the development of novel therapeutic agents.
The molecular structure of Formamidine Hydroiodide features a central formamide moiety substituted with an iodine atom at the nitrogen position. This structural feature imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The compound's ability to participate in nucleophilic substitution reactions and its role as a ligand in coordination chemistry have been extensively studied. Recent advancements in the synthesis of complex organic molecules have highlighted the utility of Formamidine Hydroiodide as a versatile building block.
In the realm of pharmaceutical research, Formamidine Hydroiodide has been explored for its potential applications in drug discovery. Its iodine substituent enhances its interaction with biological targets, making it a promising candidate for developing new pharmacophores. Studies have demonstrated its efficacy in modulating enzyme activity and binding to specific protein receptors. The compound's ability to act as a prodrug or a precursor for more complex molecules has opened new avenues in medicinal chemistry.
One of the most intriguing aspects of Formamidine Hydroiodide is its role in bioorganic synthesis. Researchers have leveraged its reactivity to construct intricate molecular frameworks, including heterocyclic compounds that exhibit significant biological activity. The use of Formamidine Hydroiodide as a starting material has led to the discovery of novel compounds with potential therapeutic benefits. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with inflammatory diseases.
The latest research on Formamidine Hydroiodide has also focused on its applications in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The ability to tune the electronic characteristics of materials by incorporating iodinated derivatives like Formamidine Hydroiodide has opened new possibilities for advanced technological applications.
Furthermore, the synthesis and handling of Formamidine Hydroiodide have been optimized to enhance yield and purity. Modern synthetic methodologies have enabled researchers to produce high-purity samples of this compound, facilitating more accurate and reliable experimental outcomes. Techniques such as crystallization, chromatography, and spectroscopic analysis have been refined to ensure the quality of Formamidine Hydroiodide used in research and industrial applications.
The safety profile of Formamidine Hydroiodide is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound. Additionally, adequate ventilation and storage conditions are essential to maintain stability and prevent degradation.
In conclusion, Formamidine Hydroiodide (CAS No. 879643-71-7) is a multifaceted compound with broad applications in pharmaceuticals, bioorganic synthesis, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its significance in scientific innovation is likely to grow further.
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